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Compound of Interest
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Cat. No.: B130050 Get Quote

Application Notes and Protocols for
Hexachloroacetone
Abstract
This document provides detailed procedures and critical safety information for the handling and

storage of Hexachloroacetone (CAS No. 116-16-5) in a laboratory environment. The protocols

outlined are designed to minimize risks and ensure the safety of researchers, scientists, and

drug development professionals. Adherence to these guidelines is mandatory for all personnel

working with this compound.

Hazard Identification and Safety Precautions
Hexachloroacetone is a toxic and corrosive compound that presents significant health risks

upon exposure. It is harmful if swallowed and fatal if inhaled.[1] It causes skin and eye irritation

and may cause respiratory irritation.[2][3] It is also toxic to aquatic life with long-lasting effects.

[1][3][4]

Signal Word:Danger[1][3]

Primary Hazards:

Acute Toxicity: Toxic or fatal via inhalation and toxic if swallowed.[1][3]
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Skin and Eye Irritation: Causes skin and serious eye irritation.[2][3]

Respiratory Irritation: May cause irritation to the respiratory tract.[2][3]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1][4]

Safety Precautions:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1][2]

Avoid breathing vapors, mist, or gas.[1][3]

Prevent all contact with skin, eyes, and clothing.[2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where Hexachloroacetone is handled or stored.[1]

Ensure eyewash stations and safety showers are readily accessible.[2]

Quantitative Data Summary
The physical, chemical, and toxicological properties of Hexachloroacetone are summarized

below for easy reference.

Table 1: Physical and Chemical Properties of Hexachloroacetone
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Property Value Reference

CAS Number 116-16-5 [5][6]

Molecular Formula C₃Cl₆O

Molecular Weight 264.75 g/mol [2][5]

Appearance
Clear, colorless to yellowish

liquid
[2][7][8]

Odor Slightly pungent [9]

Density 1.743 g/cm³ [2][5]

Melting Point -2 °C (28 °F) [5]

Boiling Point 204 °C (399 °F) [5]

Flash Point > 100 °C (212 °F) [2][4]

Solubility in Water Slightly soluble [5][7][8]

Table 2: Toxicological Data of Hexachloroacetone

Test Species Route Value Reference

LD50 Rat Oral 240 mg/kg [2]

LD50 Rabbit Skin 2980 mg/kg [2]

LC50 Rat Inhalation 360 ppm / 6H [2]

LC50 Rat Inhalation 715 mg/m³ / 3H [2]

LC50 Mouse Inhalation 920 mg/m³ / 2H [2]

Experimental Protocols
This protocol details the required steps for safely using Hexachloroacetone in experimental

procedures.
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4.1.1 Personal Protective Equipment (PPE) Before beginning any work, the following PPE must

be worn:

Eye Protection: Chemical safety goggles or a full-face shield.[2]

Hand Protection: Wear suitable protective gloves (e.g., Viton®, Barrier®). Consult a glove

compatibility chart for specific task duration.[2]

Body Protection: A chemically resistant lab coat or apron.[2]

Respiratory Protection: All work must be performed in a chemical fume hood. If there is a risk

of exceeding exposure limits, a NIOSH-approved full-facepiece airline respirator in positive

pressure mode is required.[2]

4.1.2 Experimental Workflow
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1. Preparation

2. Handling & Use

3. Post-Experiment
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Caption: Workflow for handling Hexachloroacetone in the lab.
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4.1.3 Procedure Steps:

Preparation: a. Review the Safety Data Sheet (SDS) for Hexachloroacetone.[10] b. Don all

required PPE as specified in section 4.1.1. c. Ensure the chemical fume hood is functioning

correctly. d. Assemble all necessary apparatus and reagents inside the fume hood to

minimize movement.

Handling: a. Carefully uncap the Hexachloroacetone container inside the fume hood. b.

Dispense the required volume using appropriate chemical-resistant tools (e.g., glass pipette).

c. Keep the primary container tightly closed when not in use.[2] d. If the compound must be

moved outside the fume hood, use sealed, labeled, and chemically resistant secondary

containers.

Post-Experiment Cleanup: a. Decontaminate all surfaces and equipment that may have

come into contact with the chemical. b. Dispose of all waste, including contaminated PPE

and cleaning materials, in a designated hazardous waste container.[4] c. Remove PPE and

wash hands thoroughly with soap and water.[1]

This protocol outlines the requirements for the safe storage of Hexachloroacetone.

4.2.1 Storage Conditions:

Store in a tightly closed, original container.[1][2]

The storage area must be cool, dry, and well-ventilated.[1][2]

Store locked up and away from general access.[1]

Ensure the storage location is separate from incompatible materials.[2]

4.2.2 Incompatible Materials: Hexachloroacetone is incompatible with and must be stored

separately from:

Strong oxidizing agents[2][4]

Strong bases[4]

Acids[7][8]
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Reducing agents[7][8]

Metals[4]
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Caption: Storage compatibility guidelines for Hexachloroacetone.

Immediate and appropriate response to spills or exposures is critical.

4.3.1 Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes immediately.[2] Flush skin with

plenty of soap and water for at least 15 minutes.[2][3] Seek immediate medical attention.[2]

Inhalation: Remove the victim from the exposure area to fresh air at once.[2] If breathing is

difficult, administer oxygen. If the victim is not breathing, give artificial respiration (do not use

mouth-to-mouth).[2] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical attention.[1]
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4.3.2 Spill Response Workflow The response to a spill depends on its size and location.

1. Assess

2a. Minor Spill Response

2b. Major Spill Response

Spill Occurs

Is the spill large,
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Alert personnel in
immediate area

  No  
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absorbent material
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Alert others and activate
alarm if necessary
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affected area

Call emergency personnel
(e.g., EHS)

Click to download full resolution via product page
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Caption: Emergency response workflow for a Hexachloroacetone spill.

4.3.3 Spill Cleanup Procedure (Minor Spills Only):

Alert personnel in the immediate vicinity.[10][11]

If the spill is flammable, remove all ignition sources.[2][11]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[1][2]

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[2][4]

Clean the spill area thoroughly.

Do not allow the spill to enter drains or waterways.[1][2]

For major spills, evacuate the area immediately and contact your institution's emergency

response team.[10][11]

All Hexachloroacetone waste is considered hazardous.

Waste Classification: This material must be disposed of as hazardous waste.[1][4]

Generators must consult federal, state, and local regulations for complete and accurate

classification.[2]

Collection: a. Collect all waste, including contaminated materials and disposable PPE, in a

designated, properly labeled, and sealed hazardous waste container. b. Halogenated waste

should typically be collected in a specific container (often designated "Container B" in

disposal schemes).[12]

Disposal: a. Arrange for pickup and disposal by a licensed professional waste disposal

service.[13] b. Do not dispose of Hexachloroacetone down the drain or with general

laboratory trash.[1][4] Empty containers may retain product residue and should be treated as

hazardous.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130050?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

